Cas no 467442-11-1 (t-Butyl 3,5-difluorobenzoate)

• Product Name: t-Butyl 3,5-difluorobenzoate
• CAS No: 467442-11-1
• MF: C₁₁H₁₂F₂O₂
• MW: 214.208590507507
• MDL: MFCD11975648
• CID: 2149387
• PubChem ID: 21925017
• Update Time: 2025-11-01

t-Butyl 3,5-difluorobenzoate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,5-difluorobenzoate
• t-Butyl 3,5-difluorobenzoate
• MFCD11975648
• tert-butyl-3,5-difluorobenzoate
• BS-25004
• NHVCNYLYDFGIJQ-UHFFFAOYSA-N
• SCHEMBL603502
• D85884
• CS-0192909
• AKOS013211830
• t-Butyl3,5-difluorobenzoate
• DTXSID50620217
• 467442-11-1
• DB-352882
• tert-Butyl3,5-difluorobenzoate

• MDL： MFCD11975648
• Inchi： 1S/C11H12F2O2/c1-11(2,3)15-10(14)7-4-8(12)6-9(13)5-7/h4-6H,1-3H3
• InChI Key： NHVCNYLYDFGIJQ-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)C(=O)OC(C)(C)C)F

Computed Properties

• Exact Mass: 214.08053595g/mol
• Monoisotopic Mass: 214.08053595g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on t-Butyl 3,5-difluorobenzoate

Comprehensive Overview of t-Butyl 3,5-difluorobenzoate (CAS No. 467442-11-1): Properties, Applications, and Industry Insights

t-Butyl 3,5-difluorobenzoate (CAS No. 467442-11-1) is a fluorinated aromatic ester with significant relevance in pharmaceutical and agrochemical research. This compound, characterized by its 3,5-difluorobenzoate core and tert-butyl ester group, serves as a versatile building block in organic synthesis. Its unique structural features, including the electron-withdrawing fluorine atoms, make it particularly valuable for modulating reactivity and physicochemical properties in target molecules.

In recent years, the demand for fluorinated compounds like t-Butyl 3,5-difluorobenzoate has surged due to their enhanced metabolic stability and bioavailability—key considerations in drug discovery. Researchers frequently search for "fluorinated building blocks for drug design" or "3,5-difluorophenyl derivatives in medicinal chemistry," reflecting the growing interest in this chemical space. The compound's CAS No. 467442-11-1 is often queried alongside terms like "high-purity fluorinated intermediates" and "custom synthesis of aromatic esters," indicating its importance in specialized chemical supply chains.

The synthesis of t-Butyl 3,5-difluorobenzoate typically involves esterification of 3,5-difluorobenzoic acid with tert-butanol under controlled conditions. This process highlights the compound's role as a protecting group intermediate, a topic frequently explored in organic chemistry forums. Modern applications leverage its stability in "cross-coupling reactions" and "ligand design for catalysis," addressing current industry needs for efficient synthetic methodologies. Analytical techniques such as HPLC and NMR are crucial for verifying the purity of CAS No. 467442-11-1, a common requirement in quality control protocols.

From an environmental perspective, the development of sustainable fluorination methods has become a hot topic intersecting with compounds like t-Butyl 3,5-difluorobenzoate. Industry professionals increasingly search for "green chemistry approaches to fluorinated aromatics" and "biodegradable ester alternatives," driving innovation in this sector. The compound's balance between reactivity and stability makes it a subject of studies on "structure-activity relationships" in materials science, particularly for advanced polymers with tailored electronic properties.

Storage and handling of t-Butyl 3,5-difluorobenzoate require standard laboratory precautions for organic esters. Its shelf life and compatibility with common solvents are frequently addressed in technical FAQs, alongside queries about "scaling up difluorobenzoate synthesis." The compound's melting point, solubility profile, and spectral data (often referenced via CAS No. 467442-11-1) are critical parameters for researchers designing new synthetic routes or formulating specialty chemicals.

Emerging applications in electronic materials and liquid crystal formulations have expanded the utility of 3,5-difluorobenzoate derivatives. These developments align with market trends toward "high-performance specialty chemicals" and "tailored molecular architectures." Patent literature reveals growing interest in using this compound class for optoelectronic devices, responding to the global demand for advanced display technologies and energy-efficient materials.

Quality specifications for t-Butyl 3,5-difluorobenzoate (CAS No. 467442-11-1) typically emphasize low heavy metal content and high chemical purity—attributes frequently verified through ICP-MS and GC analysis. These standards address pharmaceutical industry requirements while supporting reproducible research outcomes. The compound's role in parallel synthesis and combinatorial chemistry platforms further underscores its importance in modern drug discovery workflows.